Cas no 2445793-11-1 (2-(3-Methyl-1,2,4-oxadiazol-5-yl)butan-2-amine;hydrochloride)

• Product name: 2-(3-Methyl-1,2,4-oxadiazol-5-yl)butan-2-amine;hydrochloride
• CAS No: 2445793-11-1
• MF: C₇H₁₄ClN₃O
• MW: 191.658560276031
• CID: 5989008
• PubChem ID: 154832827

2-(3-Methyl-1,2,4-oxadiazol-5-yl)butan-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-1,2,4-oxadiazol-5-yl)butan-2-amine hydrochloride
• Z4497040219
• 2-(3-Methyl-1,2,4-oxadiazol-5-yl)butan-2-amine;hydrochloride
• 2445793-11-1
• EN300-26870291

• Inchi： 1S/C7H13N3O.ClH/c1-4-7(3,8)6-9-5(2)10-11-6;/h4,8H2,1-3H3;1H
• InChI Key： KEIHZLTZRHBIMK-UHFFFAOYSA-N
• SMILES： Cl.O1C(C(C)(CC)N)=NC(C)=N1

Computed Properties

• Exact Mass: 191.0825398g/mol
• Monoisotopic Mass: 191.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų

Additional information on 2-(3-Methyl-1,2,4-oxadiazol-5-yl)butan-2-amine;hydrochloride

Introduction to 2-(3-Methyl-1,2,4-oxadiazol-5-yl)butan-2-amine;hydrochloride (CAS No. 2445793-11-1)

2-(3-Methyl-1,2,4-oxadiazol-5-yl)butan-2-amine;hydrochloride (CAS No. 2445793-11-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amines and features a 1,2,4-oxadiazole ring, which is known for its biological activity and pharmacological significance.

The 1,2,4-oxadiazole moiety is a heterocyclic compound with a wide range of applications in drug discovery and development. It is characterized by its high stability and ability to form strong hydrogen bonds, making it an attractive scaffold for the design of bioactive molecules. The presence of the methyl group at the 3-position of the oxadiazole ring further enhances the compound's lipophilicity and metabolic stability.

The butan-2-amine portion of the molecule contributes to its basicity and potential for forming salts, such as the hydrochloride salt. This salt form is often preferred in pharmaceutical formulations due to its improved solubility and stability compared to the free base. The hydrochloride salt of 2-(3-Methyl-1,2,4-oxadiazol-5-yl)butan-2-amine has been extensively studied for its pharmacokinetic properties and biological activity.

Recent research has highlighted the potential of 2-(3-Methyl-1,2,4-oxadiazol-5-yl)butan-2-amine;hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders. Studies have shown that this compound can modulate specific neurotransmitter systems, such as serotonin and dopamine receptors, which are implicated in conditions like depression and anxiety. The ability to selectively target these receptors makes it a promising candidate for the development of novel antidepressants and anxiolytics.

In addition to its neurological effects, 2-(3-Methyl-1,2,4-oxadiazol-5-yl)butan-2-amine;hydrochloride has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(3-Methyl-1,2,4-oxadiazol-5-yl)butan-2-amine;hydrochloride has been extensively characterized. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. Its metabolic stability ensures a prolonged half-life, which is advantageous for once-daily dosing regimens.

Safety studies have indicated that 2-(3-Methyl-1,2,4-oxadiazol-5-y l)butan - 2 - amine;hydrochloride is well-tolerated at therapeutic doses with minimal side effects. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 2-(3-Methyl - 1 , 2 , 4 - oxad iazol - 5 - yl ) butan - 2 - amine ;hydrochloride (CAS No. 2445793 - 11 - 1) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs targeting neurological disorders and inflammatory diseases.